Cas no 877647-75-1 (N'-(2-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide)

• Product Name: N'-(2-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide
• CAS No: 877647-75-1
• MF: C₂₆H₂₉ClN₄O₄
• MW: 496.985865354538
• CID: 6553903
• Update Time: 2025-07-08

N'-(2-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide
• N-[(2-chlorophenyl)methyl]-N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]oxamide

• Inchi： 1S/C26H29ClN4O4/c1-34-21-10-8-20(9-11-21)30-12-14-31(15-13-30)23(24-7-4-16-35-24)18-29-26(33)25(32)28-17-19-5-2-3-6-22(19)27/h2-11,16,23H,12-15,17-18H2,1H3,(H,28,32)(H,29,33)
• InChI Key： AYAMDAOMHGUPLA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(NCC(C1=CC=CO1)N1CCN(C2=CC=C(OC)C=C2)CC1)=O

Additional information on N'-(2-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide

Research Brief on N'-(2-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide (CAS: 877647-75-1)

Recent studies on the compound N'-(2-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide (CAS: 877647-75-1) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex structure featuring a furan ring, a chlorophenyl group, and a methoxyphenylpiperazine moiety, has been the subject of investigations aimed at understanding its pharmacological properties and therapeutic applications.

The primary focus of recent research has been on elucidating the compound's mechanism of action and its interactions with biological targets. In vitro studies have demonstrated its affinity for specific receptors, particularly those involved in neurological and inflammatory pathways. These findings suggest potential applications in the treatment of neurodegenerative diseases and chronic inflammatory conditions. The compound's unique structural features contribute to its selective binding properties, which are critical for minimizing off-target effects.

One of the key advancements in the study of this compound is the optimization of its synthetic pathway. Researchers have developed more efficient methods for its production, reducing the number of steps and improving overall yield. This progress is significant for scaling up production for preclinical and clinical trials. Additionally, stability studies have been conducted to assess the compound's shelf-life under various conditions, ensuring its viability as a pharmaceutical agent.

Recent preclinical trials have provided encouraging results regarding the compound's efficacy and safety profile. Animal models have shown that it exhibits significant bioactivity at low concentrations, with minimal adverse effects. These outcomes underscore its potential as a lead compound for further development. However, challenges remain, including the need for more comprehensive toxicity studies and the exploration of its pharmacokinetics in humans.

In conclusion, N'-(2-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide (CAS: 877647-75-1) represents a promising avenue for drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should focus on advancing its clinical translation, addressing remaining challenges, and exploring its full therapeutic potential.